Cas no 2680553-06-2 (Benzyl 3-(2-hydroxypropyl)morpholine-4-carboxylate)
Benzyl 3-(2-hydroxypropyl)morpholine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2680553-06-2
- EN300-7109510
- benzyl 3-(2-hydroxypropyl)morpholine-4-carboxylate
- Benzyl 3-(2-hydroxypropyl)morpholine-4-carboxylate
-
- Inchi: 1S/C15H21NO4/c1-12(17)9-14-11-19-8-7-16(14)15(18)20-10-13-5-3-2-4-6-13/h2-6,12,14,17H,7-11H2,1H3
- InChI Key: KZQQXMCYWVIHJG-UHFFFAOYSA-N
- SMILES: O1CCN(C(=O)OCC2C=CC=CC=2)C(C1)CC(C)O
Computed Properties
- Exact Mass: 279.14705815g/mol
- Monoisotopic Mass: 279.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 59Ų
Benzyl 3-(2-hydroxypropyl)morpholine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7109510-0.05g |
benzyl 3-(2-hydroxypropyl)morpholine-4-carboxylate |
2680553-06-2 | 95.0% | 0.05g |
$707.0 | 2025-03-12 | |
| Enamine | EN300-7109510-0.1g |
benzyl 3-(2-hydroxypropyl)morpholine-4-carboxylate |
2680553-06-2 | 95.0% | 0.1g |
$741.0 | 2025-03-12 | |
| Enamine | EN300-7109510-0.25g |
benzyl 3-(2-hydroxypropyl)morpholine-4-carboxylate |
2680553-06-2 | 95.0% | 0.25g |
$774.0 | 2025-03-12 | |
| Enamine | EN300-7109510-0.5g |
benzyl 3-(2-hydroxypropyl)morpholine-4-carboxylate |
2680553-06-2 | 95.0% | 0.5g |
$809.0 | 2025-03-12 | |
| Enamine | EN300-7109510-1.0g |
benzyl 3-(2-hydroxypropyl)morpholine-4-carboxylate |
2680553-06-2 | 95.0% | 1.0g |
$842.0 | 2025-03-12 | |
| Enamine | EN300-7109510-2.5g |
benzyl 3-(2-hydroxypropyl)morpholine-4-carboxylate |
2680553-06-2 | 95.0% | 2.5g |
$1650.0 | 2025-03-12 | |
| Enamine | EN300-7109510-5.0g |
benzyl 3-(2-hydroxypropyl)morpholine-4-carboxylate |
2680553-06-2 | 95.0% | 5.0g |
$2443.0 | 2025-03-12 | |
| Enamine | EN300-7109510-10.0g |
benzyl 3-(2-hydroxypropyl)morpholine-4-carboxylate |
2680553-06-2 | 95.0% | 10.0g |
$3622.0 | 2025-03-12 |
Benzyl 3-(2-hydroxypropyl)morpholine-4-carboxylate Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on Benzyl 3-(2-hydroxypropyl)morpholine-4-carboxylate
Benzyl 3-(2-hydroxypropyl)morpholine-4-carboxylate (CAS No. 2680553-06-2): A Comprehensive Overview
Benzyl 3-(2-hydroxypropyl)morpholine-4-carboxylate, identified by the CAS number 2680553-06-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of morpholine derivatives, which have been widely studied for their diverse biological activities and potential therapeutic applications. The unique structural features of Benzyl 3-(2-hydroxypropyl)morpholine-4-carboxylate make it a valuable candidate for further investigation in medicinal chemistry.
The molecular structure of Benzyl 3-(2-hydroxypropyl)morpholine-4-carboxylate consists of a morpholine ring substituted with a benzyl group at the 3-position and a 2-hydroxypropyl group at the 4-position. This configuration imparts specific chemical and biological properties that have garnered attention from researchers. The presence of the hydroxyl group in the side chain enhances the compound's solubility and reactivity, making it a versatile intermediate in synthetic chemistry.
In recent years, there has been growing interest in morpholine derivatives due to their potential as pharmacophores in drug discovery. Studies have demonstrated that morpholine-based compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The< strong>Benzyl 3-(2-hydroxypropyl)morpholine-4-carboxylate molecule, with its unique substitution pattern, has shown promise in preliminary screenings for these activities.
One of the most compelling aspects of Benzyl 3-(2-hydroxypropyl)morpholine-4-carboxylate is its potential as a scaffold for developing novel therapeutic agents. The morpholine core provides a stable framework that can be modified to target specific biological pathways. Researchers have been exploring various derivatives of this compound to optimize its pharmacological properties. For instance, modifications at the benzyl and hydroxypropyl groups can alter the compound's binding affinity to biological targets, thereby enhancing its therapeutic efficacy.
The synthesis of Benzyl 3-(2-hydroxypropyl)morpholine-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the reaction of morpholine with appropriate electrophiles to introduce the benzyl and hydroxypropyl substituents. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to achieve the desired product with minimal side reactions.
Recent advancements in computational chemistry have facilitated the design and optimization of< strong>Benzyl 3-(2-hydroxypropyl)morpholine-4-carboxylate. Molecular modeling studies have helped researchers understand the interactions between this compound and its biological targets at an atomic level. These insights have guided the development of more potent and selective derivatives. Additionally, high-throughput screening methods have been utilized to rapidly assess the biological activity of large libraries of morpholine derivatives, including< strong>Benzyl 3-(2-hydroxypropyl)morpholine-4-carboxylate.
The pharmacokinetic properties of Benzyl 3-(2-hydroxypropyl)morpholine-4-carboxylate are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its development into a viable drug candidate. Preclinical studies have begun to explore these aspects, providing valuable data on its bioavailability and potential toxicity profiles.
In conclusion, Benzyl 3-(2-hydroxypropyl)morpholine-4-carboxylate (CAS No. 2680553-06-2) represents a promising compound in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug development efforts worldwide.
2680553-06-2 (Benzyl 3-(2-hydroxypropyl)morpholine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)